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Compound of Interest

Compound Name: 4-Bromobenzaldehyde-13C6

Cat. No.: B12408855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the typical data and methodologies presented in a

Certificate of Analysis (CoA) for 4-Bromobenzaldehyde-¹³C₆. A CoA is a critical document that

ensures the identity, purity, and quality of a chemical standard, which is essential for regulated

industries such as pharmaceuticals and for achieving reliable results in research.[1][2] While

CoAs are specific to a particular lot, this document synthesizes information from various

suppliers to present a representative analysis.

Compound Identification and Specifications
The first section of a CoA provides fundamental information to unequivocally identify the

compound. For 4-Bromobenzaldehyde-¹³C₆, this includes its chemical structure with isotopic

labeling, CAS numbers for both the labeled and unlabeled forms, and its molecular formula and

weight.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12408855?utm_src=pdf-interest
https://www.labguru.com/blog/automation-of-coa
https://www.datacor.com/resources/what-is-a-certificate-of-analysis-definition-requirements-example
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

Analyte Name 4-Bromobenzaldehyde-¹³C₆ LGC Standards[3]

Labeled CAS Number 1037620-59-9
MedChemExpress,

ChemicalBook[4][5]

Unlabeled CAS Number 1122-91-4
LGC Standards, Sigma-

Aldrich[3]

Molecular Formula ¹³C₆H₅BrO MedChemExpress[5]

Molecular Weight 190.97 g/mol Shimadzu, Eurisotop[6][7]
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Quantitative Analysis: Purity and Isotopic Enrichment
This section details the quantitative results from analytical testing. For isotopically labeled

standards, two key parameters are chemical purity and isotopic enrichment. Chemical purity

measures the percentage of the target compound relative to any impurities, while isotopic

enrichment confirms the percentage of ¹³C atoms at the specified positions.

Parameter Specification Typical Method

Chemical Purity ≥95.0% HPLC, GC

Isotopic Enrichment ≥99% ¹³C Mass Spectrometry, NMR

Note: The specifications are typical minimums cited by suppliers like Shimadzu and Eurisotop.

[6][7] The actual result for a specific batch would be provided on its CoA.

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lgcstandards.com/PL/en/p/TRC-B680327
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB12739653.htm?N=India
https://www.medchemexpress.com/4-bromobenzaldehyde-13c6.html
https://www.lgcstandards.com/PL/en/p/TRC-B680327
https://www.medchemexpress.com/4-bromobenzaldehyde-13c6.html
https://www.schd-shimadzu.com/en/stable-labeled-standards/2524-166233--13C6-4-Bromobenzaldehyde.html
https://www.eurisotop.com/4-bromobenzaldehyde
https://www.medchemexpress.com/4-bromobenzaldehyde-13c6.html
https://m.chemicalbook.com/SpectrumEN_1122-91-4_13CNMR.htm
https://www.schd-shimadzu.com/en/stable-labeled-standards/2524-166233--13C6-4-Bromobenzaldehyde.html
https://www.eurisotop.com/4-bromobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical characteristics are also reported to ensure the material is consistent with reference

data for the unlabeled compound.

Property Value Source

Appearance
White to off-white crystalline

powder
AD PHARMACHEM[9]

Melting Point 55-58 °C Sigma-Aldrich

Boiling Point 123-125 °C / 31 hPa Sigma-Aldrich

Storage Conditions
Store at 2-30°C, in a cool, dry

place
Sigma-Aldrich

Experimental Protocols & Workflows
A CoA is the final output of a rigorous quality control process. The following sections describe

the methodologies used to obtain the data and the overall workflow for generating the

certificate.

Logical Flow of Analytical Verification
The identity and purity of a chemical standard are confirmed through a series of orthogonal

analytical techniques. Each test provides a piece of evidence that, when combined, gives a

comprehensive quality assessment of the material.

Analytical Tests

Quality Attributes

NMR Spectroscopy

Identity & StructureIsotopic Enrichment

Mass Spectrometry HPLC / GC

Chemical Purity

IR Spectroscopy
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Analytical techniques and the quality attributes they confirm.

General Certificate of Analysis (CoA) Generation
Workflow
The process of generating a CoA involves several distinct steps, from sample collection to final

approval, ensuring traceability and accuracy.[10]

1. Sample Collection
(From Production Batch)

2. Analytical Testing
(HPLC, NMR, MS, etc.)

3. Data Compilation
& Interpretation

4. Comparison vs.
Specifications

5. CoA Report
Generation

6. QA Review &
Approval

Product
Release

Click to download full resolution via product page

A typical workflow for generating a Certificate of Analysis.

Methodology Details
While a specific CoA may cite proprietary methods, the following are standard, publicly

recognized protocols for the key analyses performed.

1. Purity Determination by High-Performance Liquid Chromatography (HPLC)

Purpose: To separate, identify, and quantify each component in a mixture, thereby

determining the chemical purity of the main compound.

Protocol Outline:

Instrument: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.
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Procedure: A dilute, precisely weighed sample is injected. The area of the 4-

Bromobenzaldehyde peak is compared to the total area of all peaks in the chromatogram

to calculate the purity percentage (Area %).

2. Identity Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To confirm the molecular structure of the compound and, in this case, the position

of the ¹³C labels. The ¹³C NMR spectrum is a key piece of data.[8][11]

Protocol Outline:

Instrument: NMR Spectrometer (e.g., 400 MHz).

Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

Procedure: The sample is dissolved in the deuterated solvent. Both ¹H and ¹³C NMR

spectra are acquired. The resulting chemical shifts, splitting patterns, and integrations are

compared against a reference spectrum or theoretical values to confirm the structure. The

absence of signals at natural abundance ¹³C chemical shifts for the aromatic ring confirms

high isotopic enrichment.

3. Isotopic Enrichment by Mass Spectrometry (MS)

Purpose: To confirm the molecular weight and determine the isotopic distribution of the

labeled compound.

Protocol Outline:

Instrument: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Ionization Technique: Electrospray Ionization (ESI) or Gas Chromatography-Mass

Spectrometry (GC-MS).

Procedure: The sample is introduced into the mass spectrometer. The instrument

measures the mass-to-charge ratio (m/z) of the resulting ions. For 4-Bromobenzaldehyde-

¹³C₆, the molecular ion cluster is analyzed. The presence of a prominent peak at the

expected mass (approx. 191 for [M+H]⁺, considering the ¹³C₆ and ⁷⁹Br/⁸¹Br isotopes) and
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the low intensity of peaks corresponding to molecules with fewer than six ¹³C atoms are

used to calculate the isotopic enrichment level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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